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Compound of Interest

Compound Name: (4-Methoxypentyl)(methyl)amine

Cat. No.: B13182925

Get Quote

Introduction
N-methylation of primary and secondary amines is a cornerstone of organic synthesis,

particularly within the pharmaceutical and agrochemical industries. The addition of a methyl

group to a nitrogen atom can profoundly influence a molecule's physicochemical and

pharmacological properties. These modifications can enhance potency, improve selectivity,

increase metabolic stability, and favorably alter bioavailability. 4-methoxypentylamine is a

valuable synthetic intermediate, and its N-methylated derivatives are key precursors for more

intricate molecular designs. This document provides a comprehensive guide to the N-

methylation of 4-methoxypentylamine, focusing on the highly reliable and efficient Eschweiler-

Clarke reaction.

Core Principles: The Eschweiler-Clarke Reaction
The Eschweiler-Clarke reaction is a well-established and widely utilized method for the

methylation of primary or secondary amines.[1][2] This reductive amination procedure employs

an excess of formic acid and formaldehyde to achieve methylation while advantageously

preventing the over-methylation that leads to the formation of quaternary ammonium salts.[1][2]
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The reaction proceeds in a stepwise manner. Initially, the primary amine reacts with

formaldehyde to form an iminium ion. This intermediate is then reduced by formic acid, which

serves as a hydride donor, to yield the secondary amine. The irreversible loss of carbon dioxide

from the formic acid drives the reaction forward.[1] For a primary amine like 4-

methoxypentylamine, this process is repeated to furnish the desired tertiary amine.[3]

Physicochemical Properties of 4-
methoxypentylamine
A thorough understanding of the starting material's properties is paramount for successful

synthesis.

Property Value Source

Molecular Formula C6H15NO PubChem

Molecular Weight 117.19 g/mol PubChem

Boiling Point 154-156 °C Chemical Supplier Data

Solubility
Soluble in water and common

organic solvents
General Chemical Knowledge

Note: Specific supplier data should always be consulted for the most accurate and lot-specific

information.

Experimental Protocol: N,N-dimethyl-4-
methoxypentylamine via Eschweiler-Clarke
Reaction
This protocol details the synthesis of N,N-dimethyl-4-methoxypentylamine from 4-

methoxypentylamine.

Materials and Reagents
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Reagent Formula M.W. ( g/mol )
Quantity
(mmol)

Volume/Mass

4-

methoxypentyla

mine

C6H15NO 117.19 10 1.17 g (1.31 mL)

Formaldehyde

(37% in H2O)
CH2O 30.03 30 2.43 mL

Formic Acid (98-

100%)
HCOOH 46.03 30 1.14 mL

Dichloromethane

(DCM)
CH2Cl2 84.93 - As needed

Saturated

Sodium

Bicarbonate

(NaHCO3)

NaHCO3 84.01 - As needed

Anhydrous

Sodium Sulfate

(Na2SO4)

Na2SO4 142.04 - As needed

Step-by-Step Methodology
Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 4-methoxypentylamine (1.17 g, 10 mmol).

Reagent Addition: To the stirred amine, add formaldehyde (2.43 mL, 30 mmol) followed by

the slow, dropwise addition of formic acid (1.14 mL, 30 mmol). Caution: The initial reaction

can be exothermic. Addition should be controlled to maintain a manageable reaction

temperature.

Reaction Execution: Heat the reaction mixture to 100 °C and maintain at reflux for 12 hours.

The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).
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Work-up and Extraction:

Cool the reaction mixture to room temperature.

Carefully add saturated sodium bicarbonate solution to neutralize the excess formic acid

until the effervescence ceases. The pH of the aqueous layer should be ~8-9.

Transfer the mixture to a separatory funnel and extract the product with dichloromethane

(3 x 20 mL).

Combine the organic layers and wash with brine (1 x 20 mL).

Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate,

filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using

a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N,N-

dimethyl-4-methoxypentylamine.

Visualizing the Workflow
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1. Reaction Setup
- 4-methoxypentylamine in RBF

2. Reagent Addition
- Add Formaldehyde

- Slowly add Formic Acid

3. Reaction
- Heat to 100°C for 12h

4. Work-up
- Cool to RT

- Neutralize with NaHCO3

5. Extraction
- Extract with Dichloromethane

6. Drying & Concentration
- Dry with Na2SO4

- Concentrate in vacuo

7. Purification
- Column Chromatography

Pure N,N-dimethyl-4-methoxypentylamine

Click to download full resolution via product page

Caption: Experimental workflow for the N-methylation of 4-methoxypentylamine.
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Reaction Mechanism
The mechanism of the Eschweiler-Clarke reaction is a well-understood process involving the

formation of an iminium ion intermediate and subsequent reduction by formic acid.[4]

First Methylation

Second Methylation

R-NH2
(4-methoxypentylamine)

[R-N+=CH2]H
(Iminium Ion)

+ CH2O, -H2O

CH2O
(Formaldehyde)

R-NHCH3
(Secondary Amine)

+ HCOOH, -CO2

R-NHCH3
(Secondary Amine)

HCOOH
(Formic Acid) CO2

[R-N(CH3)=CH2]+
(Iminium Ion)

+ CH2O, -H2O

CH2O
(Formaldehyde)

R-N(CH3)2
(Tertiary Amine)

+ HCOOH, -CO2

HCOOH
(Formic Acid) CO2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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